Cas no 1431962-79-6 (1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride)

• Product Name: 1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride
• CAS No: 1431962-79-6
• MF: C₁₁H₁₄ClN₃O₂
• MW: 255.700761318207
• CID: 4700018
• Update Time: 2025-06-09

1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• C11H14ClN3O2
• 1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride

• Inchi： 1S/C11H13N3O2.ClH/c1-15-10-2-4-11(5-3-10)16-8-14-7-9(12)6-13-14;/h2-7H,8,12H2,1H3;1H
• InChI Key： SFQWNAUGNLYQPQ-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=CC=1)OC)CN1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 207
• Topological Polar Surface Area: 62.3

Experimental Properties

• Color/Form: NA
• Flash Point: 263.9±32.9 °C

1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride

Professional Introduction to 1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride (CAS No. 1431962-79-6)

1-[(4-Methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride, identified by its CAS number 1431962-79-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates a pyrazole core, which is a well-known heterocyclic scaffold frequently utilized in medicinal chemistry for its bioactivity and metabolic stability.

The hydrochloride salt form of this compound enhances its solubility, making it more suitable for various pharmaceutical formulations. The presence of the (4-methoxyphenoxy)methyl group introduces a hydrophobic moiety that can interact favorably with biological targets, potentially improving the compound's pharmacokinetic profile. This feature is particularly relevant in the design of small-molecule drugs, where optimizing solubility and bioavailability is crucial for therapeutic efficacy.

In recent years, there has been a growing interest in pyrazole derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyrazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 1-[(4-methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride may contribute to its unique pharmacological effects, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in modulating enzyme activity. The pyrazole ring can serve as a hinge-binding motif, allowing the molecule to interact with specific amino acid residues in target enzymes. This interaction can lead to inhibition or activation of enzymatic pathways, which is a key strategy in drug design. For instance, compounds with similar structures have shown promise in inhibiting kinases and phosphodiesterases, which are implicated in various diseases.

The (4-methoxyphenoxy)methyl group also contributes to the compound's ability to cross cell membranes, facilitating its entry into cellular compartments where it can exert its effects. This property is particularly important for drugs that need to reach intracellular targets. Additionally, the hydrochloride salt form ensures that the compound remains stable under physiological conditions, which is essential for maintaining its integrity during storage and administration.

Recent research has highlighted the importance of structure-activity relationships (SAR) in optimizing drug candidates. Computational modeling and experimental studies have been employed to understand how different substituents affect the biological activity of pyrazole derivatives. In the case of 1-[(4-methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride, modifications to the pyrazole core or the attached phenolic group could significantly alter its pharmacological profile.

The compound's potential applications extend beyond traditional small-molecule drugs. It could be utilized as a building block for more complex molecules or as a lead compound in fragment-based drug discovery. Fragment-based approaches involve identifying small molecules with high affinity for biological targets and then linking them together to create more potent drugs. The simplicity and versatility of 1-[(4-methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride make it an attractive candidate for such strategies.

In conclusion, 1-[(4-methoxyphenoxy)methyl]-1H-pyrazol-4-amine hydrochloride (CAS No. 1431962-79-6) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset for drug development efforts. Further studies are warranted to fully elucidate its pharmacological properties and explore its therapeutic potential.